Cas no 2171485-58-6 (4-{2-(benzyloxy)phenylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-{2-(benzyloxy)phenylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171485-58-6
• MF: C₃₃H₃₀N₂O₆
• MW: 550.601109027863
• CID: 5758502
• PubChem ID: 165553288
• Update Time: 2025-05-23

4-{2-(benzyloxy)phenylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1479925
• 2171485-58-6
• 4-{[2-(benzyloxy)phenyl]carbamoyl}-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• 4-{2-(benzyloxy)phenylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

• Inchi： 1S/C33H30N2O6/c36-31(37)19-18-29(32(38)34-28-16-8-9-17-30(28)40-20-22-10-2-1-3-11-22)35-33(39)41-21-27-25-14-6-4-12-23(25)24-13-5-7-15-26(24)27/h1-17,27,29H,18-21H2,(H,34,38)(H,35,39)(H,36,37)
• InChI Key： LJSYEKWMXUEAHD-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC1=CC=CC=C1OCC1C=CC=CC=1)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 550.21038668g/mol
• Monoisotopic Mass: 550.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 41
• Rotatable Bond Count: 12
• Complexity: 854
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 114Ų

Additional information on 4-{2-(benzyloxy)phenylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

4-{2-(benzyloxy)phenylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid: A Comprehensive Overview

The compound 4-{2-(benzyloxy)phenylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid, with the CAS number 2171485-58-6, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its intricate structure, which includes a benzyloxy group, a phenylcarbamoyl moiety, and a fluorenylmethoxycarbonyl (Fmoc) group. These structural features make it a valuable tool in drug design and peptide synthesis.

Recent studies have highlighted the potential of this compound in the development of bioactive molecules. Its unique structure allows for the creation of stable amide bonds, which are crucial in peptide synthesis. The Fmoc group, in particular, has been extensively used as a protecting group in solid-phase peptide synthesis (SPPS), enabling precise control over the synthesis process. This has led to its widespread application in the creation of complex peptides and proteins with high fidelity.

The benzyloxy group within the molecule plays a critical role in modulating the compound's reactivity and solubility. This group has been shown to enhance the stability of intermediates during synthesis, making it easier to handle and purify. Furthermore, the phenylcarbamoyl moiety contributes to the molecule's ability to form hydrogen bonds, which is essential for its interaction with biological targets.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties of this compound. Quantum mechanical calculations have revealed that the Fmoc group significantly influences the electronic distribution within the molecule, which in turn affects its reactivity towards nucleophilic attack. This understanding has paved the way for more efficient synthetic strategies and improved yields in laboratory settings.

In terms of applications, this compound has shown promise in drug delivery systems. Its ability to form stable amide bonds makes it an ideal candidate for constructing drug carriers that can deliver therapeutic agents with high precision. Additionally, its compatibility with various functional groups allows for further modification to tailor its properties for specific biomedical applications.

Emerging research has also explored the use of this compound in bioconjugation reactions. By incorporating this molecule into bioconjugates, scientists have been able to create novel tools for studying cellular processes and developing diagnostics. For instance, its application in click chemistry has enabled the rapid assembly of complex biomolecules with unprecedented efficiency.

The synthesis of 4-{2-(benzyloxy)phenylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid involves a multi-step process that requires meticulous control over reaction conditions. The key steps include the formation of the Fmoc group via nucleophilic substitution and subsequent coupling reactions to introduce the benzyloxy and phenylcarbamoyl groups. These steps are typically carried out under inert atmospheric conditions to ensure optimal yields and purity.

Despite its complexity, this compound is highly versatile and amenable to further functionalization. Researchers have demonstrated that by modifying specific substituents, it is possible to fine-tune its physicochemical properties for diverse applications. For example, altering the benzyloxy group can significantly impact its solubility profile, making it suitable for different biological environments.

In conclusion, 4-{2-(benzyloxy)phenylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid represents a powerful tool in modern organic chemistry and pharmacology. Its unique structure, combined with cutting-edge research findings, positions it as a key player in advancing drug discovery and development efforts. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to make significant contributions to various fields within the scientific community.